Cas no 33224-44-1 (2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide)

• Product Name: 2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide
• CAS No: 33224-44-1
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• MDL: MFCD09742733
• CID: 1456181
• PubChem ID: 12400729
• Update Time: 2025-08-04

2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-amino-N-(4-methoxyphenyl)-
• 2-AMINO-N-(4-METHOXYPHENYL)BENZENESULFONAMIDE
• SCHEMBL4067674
• 33224-44-1
• DA-06795
• AKOS000149996
• EN300-57735
• MFCD09742733
• 2-amino-N-(4-methoxyphenyl)benzene-sulfonamide
• NS-04559
• 2-amino-N-(4-methoxyphenyl)benzene-1-sulfonamide
• QJLBWBNGCSFZAZ-UHFFFAOYSA-N
• 2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide

• MDL： MFCD09742733
• Inchi： 1S/C13H14N2O3S/c1-18-11-8-6-10(7-9-11)15-19(16,17)13-5-3-2-4-12(13)14/h2-9,15H,14H2,1H3
• InChI Key： QJLBWBNGCSFZAZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)(NC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 278.07262
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 81.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide

Introduction to 2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide (CAS No. 33224-44-1)

2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 33224-44-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This sulfonamide derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights into drug design. The presence of both amino and sulfonamide functional groups, coupled with a methoxy-substituted aromatic ring, contributes to its versatile reactivity and interaction with biological targets.

The molecular structure of 2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide can be described as a benzene ring substituted at the 4-position with a methoxy group (-OCH₃), while the 1-position is connected to an amino group (-NH₂) via a sulfonamide linkage (-SO₂NH-). This configuration not only imparts specific electronic and steric properties but also opens avenues for further chemical modifications, enabling the synthesis of analogs with tailored pharmacological profiles.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds are known to interact with various enzymes and receptors, making them valuable candidates for therapeutic intervention. The 2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide structure, in particular, has been explored for its potential in modulating inflammatory pathways, neurotransmitter systems, and metabolic processes. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in diseases such as diabetes and autoimmune disorders.

One of the most compelling aspects of 2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide is its role as a scaffold for drug discovery. The aromatic ring system provides a stable platform for further derivatization, allowing researchers to fine-tune properties such as solubility, bioavailability, and target specificity. For instance, modifications at the amino or sulfonamide groups can alter the compound's affinity for biological targets, potentially leading to the development of more potent and selective drugs.

Recent advancements in computational chemistry have enabled the virtual screening of vast libraries of compounds, including derivatives of 2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide. These computational approaches have helped identify novel analogs with enhanced pharmacokinetic profiles and reduced off-target effects. Such high-throughput virtual screening methods are complemented by experimental validation, where synthetic chemists prepare and test these derivatives in vitro and in vivo.

The sulfonamide moiety in 2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide is particularly noteworthy due to its ability to form hydrogen bonds with biological targets. This feature is critical for achieving high binding affinity and selectivity. Moreover, the methoxy group at the 4-position can influence electronic distribution across the aromatic ring, affecting interactions with enzymes and receptors. These structural features make this compound an attractive candidate for further exploration in medicinal chemistry.

In clinical research, 2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide has been investigated for its potential therapeutic applications. While still largely in the preclinical phase, early studies indicate that it may have applications in treating conditions characterized by excessive inflammation or dysregulated immune responses. The compound's ability to modulate key signaling pathways suggests its utility in developing novel therapeutics for chronic inflammatory diseases.

The synthesis of 2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and flow chemistry, have been employed to improve yield and purity. These methods not only enhance efficiency but also allow for scalable production, which is essential for further development into clinical candidates.

From a regulatory perspective, compounds like 2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Regulatory agencies require comprehensive data on chemical stability, toxicity profiles, and pharmacokinetic behavior. Researchers must adhere to Good Manufacturing Practices (GMP) during synthesis and purification to meet these stringent requirements.

The future of 2-Amino-N-(4-methoxyphenyl)benzene-1-sulfonamide lies in its integration into larger drug discovery programs. By leveraging cutting-edge technologies such as artificial intelligence (AI)-assisted drug design and high-resolution structural biology, scientists can accelerate the development of novel sulfonamide-based therapeutics. These efforts hold promise for addressing unmet medical needs across various therapeutic areas.